Cas no 626223-06-1 (N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 626223-06-1
• MF: C₁₈H₂₀FN₃OS
• MW: 345.434306144714
• CID: 6308608
• PubChem ID: 3228002
• Update Time: 2025-07-23

N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide
• SMR000602321
• N-cyclohexyl-2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)acetamide
• F1899-1164
• N-cyclohexyl-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide
• CHEMBL1579515
• N-Cyclohexyl-2-[6-(4-fluoro-phenyl)-pyridazin-3-ylsulfanyl]-acetamide
• MLS001218082
• N-CYCLOHEXYL-2-{[6-(4-FLUOROPHENYL)PYRIDAZIN-3-YL]SULFANYL}ACETAMIDE
• HMS2915F22
• 626223-06-1
• AKOS000657529

• Inchi： 1S/C18H20FN3OS/c19-14-8-6-13(7-9-14)16-10-11-18(22-21-16)24-12-17(23)20-15-4-2-1-3-5-15/h6-11,15H,1-5,12H2,(H,20,23)
• InChI Key： XYLYECHVULNSDM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=CC=2)F)N=N1)CC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 345.13111161g/mol
• Monoisotopic Mass: 345.13111161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide

Professional Introduction to N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 626223-06-1)

N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide, with the CAS number 626223-06-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including a cyclohexyl moiety, a pyridazine ring, and a sulfanyl group, which contribute to its unique chemical and biological properties.

The N-cyclohexyl substituent in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Cyclohexyl groups are often employed in drug design to enhance solubility and improve metabolic stability, thereby increasing the bioavailability of the drug. In the context of N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide, this group likely contributes to the overall solubility profile, which is a critical factor in determining the compound's efficacy and safety.

The core scaffold of this compound, pyridazine, is a heterocyclic aromatic ring that has been widely investigated for its biological activity. Pyridazine derivatives are known to exhibit a range of pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of a 4-fluorophenyl group on the pyridazine ring further enhances the biological activity of the molecule by introducing fluorine atoms, which are known to modulate enzyme binding affinities and metabolic stability.

The sulfanyl group in the molecule, specifically located at the 3-position of the pyridazine ring, is another key feature that contributes to the compound's biological activity. Sulfanyl groups are often involved in hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. In N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide, this sulfanyl group likely interacts with specific amino acid residues in target proteins, thereby modulating their function.

Recent studies have highlighted the potential of N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide as a lead compound for further drug development. Research has shown that this compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of kinases, which are enzymes that play a critical role in cell signaling pathways associated with cancer and inflammation. The ability of this compound to modulate kinase activity makes it an attractive candidate for further investigation as a therapeutic agent.

In addition to its kinase inhibitory activity, N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide has also shown promise in preclinical studies as an anti-inflammatory agent. Inflammation is a key pathological process underlying many chronic diseases, including arthritis and cardiovascular disease. The compound's ability to inhibit inflammatory pathways suggests that it may have therapeutic potential in these conditions. Further research is ongoing to elucidate the exact mechanisms by which this compound exerts its anti-inflammatory effects.

The synthesis of N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyridazine core, followed by functionalization with the 4-fluorophenyl group and the sulfanyl group. The final step involves introducing the N-cyclohexyl moiety to complete the molecular structure. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to improve the efficiency and scalability of the synthesis process.

The pharmacokinetic properties of N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide have been extensively studied to assess its potential as a drug candidate. Pharmacokinetic studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are essential for ensuring that the drug reaches effective concentrations at its target site and remains stable within the body over time. Additionally, studies have indicated that this compound has a low potential for interaction with cytochrome P450 enzymes, which are responsible for metabolizing many drugs in the body.

The safety profile of N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide has also been evaluated through preclinical toxicology studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity at relevant exposure levels. However, further studies are needed to fully characterize its safety profile before it can be considered for clinical use.

In conclusion, N-cyclohexyl-2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 626223-06-1) is a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structure incorporates several functional groups that contribute to its biological activity, making it an attractive candidate for further investigation as a therapeutic agent. Ongoing research continues to explore its pharmacological effects and optimize its synthesis for potential clinical applications.